Cas no 2680704-22-5 (4-acetamido-2-[3-(trifluoromethyl)-1H-pyrazol-4-yl]butanoic acid)

• Product Name: 4-acetamido-2-[3-(trifluoromethyl)-1H-pyrazol-4-yl]butanoic acid
• CAS No: 2680704-22-5
• MF: C₁₀H₁₂F₃N₃O₃
• MW: 279.215792655945
• CID: 5902782
• PubChem ID: 165911060
• Update Time: 2025-06-08

4-acetamido-2-[3-(trifluoromethyl)-1H-pyrazol-4-yl]butanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-acetamido-2-[3-(trifluoromethyl)-1H-pyrazol-4-yl]butanoic acid
• EN300-28285489
• 2680704-22-5

• Inchi： 1S/C10H12F3N3O3/c1-5(17)14-3-2-6(9(18)19)7-4-15-16-8(7)10(11,12)13/h4,6H,2-3H2,1H3,(H,14,17)(H,15,16)(H,18,19)
• InChI Key： VTXUOXHCLHDPRQ-UHFFFAOYSA-N
• SMILES： FC(C1=C(C=NN1)C(C(=O)O)CCNC(C)=O)(F)F

Computed Properties

• Exact Mass: 279.08307574g/mol
• Monoisotopic Mass: 279.08307574g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 349
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 95.1Ų

Additional information on 4-acetamido-2-[3-(trifluoromethyl)-1H-pyrazol-4-yl]butanoic acid

Comprehensive Analysis of 4-acetamido-2-[3-(trifluoromethyl)-1H-pyrazol-4-yl]butanoic acid (CAS No. 2680704-22-5)

In the realm of pharmaceutical and biochemical research, 4-acetamido-2-[3-(trifluoromethyl)-1H-pyrazol-4-yl]butanoic acid (CAS No. 2680704-22-5) has emerged as a compound of significant interest. This molecule, characterized by its unique structural features, combines a trifluoromethylpyrazole moiety with an acetamidobutanoic acid backbone, making it a versatile candidate for various applications. Researchers are particularly intrigued by its potential in drug discovery, given the increasing demand for novel small-molecule therapeutics targeting metabolic and inflammatory pathways.

The trifluoromethyl group in this compound is a key structural element, often associated with enhanced metabolic stability and bioavailability—a hot topic in modern medicinal chemistry. As the pharmaceutical industry shifts toward precision medicine, compounds like 4-acetamido-2-[3-(trifluoromethyl)-1H-pyrazol-4-yl]butanoic acid are gaining traction due to their potential to modulate specific biological targets. Recent studies highlight the role of pyrazole derivatives in inhibiting enzymes like COX-2, which aligns with the growing interest in anti-inflammatory agents with fewer side effects.

From a synthetic chemistry perspective, the incorporation of a butanoic acid chain offers opportunities for further derivatization, enabling researchers to explore structure-activity relationships (SAR). This flexibility is crucial for optimizing drug candidates, especially in the context of personalized therapeutics. The compound’s CAS No. 2680704-22-5 is frequently searched in academic and industrial databases, reflecting its relevance in high-throughput screening and fragment-based drug design.

Another area of interest is the compound’s potential role in neurological research. With the rise of neurodegenerative diseases, scientists are investigating neuroprotective agents that can cross the blood-brain barrier. The trifluoromethylpyrazole scaffold, known for its lipophilicity, could facilitate this process, making 4-acetamido-2-[3-(trifluoromethyl)-1H-pyrazol-4-yl]butanoic acid a promising candidate for further study.

In addition to its pharmaceutical applications, this compound has attracted attention in agricultural chemistry. The trifluoromethyl group is a common feature in agrochemicals due to its ability to enhance pesticidal activity. While this specific molecule is not yet widely used in agriculture, its structural analogs are being explored for their potential in sustainable crop protection—a trending topic as the world seeks eco-friendly alternatives to traditional pesticides.

The synthesis of 4-acetamido-2-[3-(trifluoromethyl)-1H-pyrazol-4-yl]butanoic acid involves multi-step organic reactions, including amide coupling and pyrazole ring formation. These processes are well-documented in peer-reviewed journals, catering to the needs of synthetic chemists who prioritize green chemistry principles. The compound’s CAS registry number (2680704-22-5) serves as a critical identifier for researchers accessing chemical databases like SciFinder or Reaxys.

As the scientific community continues to explore bioisosteres and scaffold hopping strategies, 4-acetamido-2-[3-(trifluoromethyl)-1H-pyrazol-4-yl]butanoic acid stands out as a valuable template. Its combination of a hydrogen-bond donor (acetamido group) and a hydrogen-bond acceptor (carboxylic acid) makes it suitable for interacting with diverse biological targets. This dual functionality is particularly relevant in the design of allosteric modulators, a rapidly growing field in drug discovery.

In conclusion, 4-acetamido-2-[3-(trifluoromethyl)-1H-pyrazol-4-yl]butanoic acid (CAS No. 2680704-22-5) represents a multifaceted compound with broad applicability in pharmaceuticals, agrochemicals, and beyond. Its structural features align with current trends in targeted therapy and sustainable chemistry, ensuring its continued relevance in scientific research. As more data becomes available, this molecule is poised to play a pivotal role in addressing some of the most pressing challenges in health and agriculture.